Cas no 1806995-20-9 (3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806995-20-9
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4803721
• Update Time: 2023-08-17

3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H6F5NO3/c1-18-7-5(6(10)11)4(8(16)17)3(2-15-7)9(12,13)14/h2,6H,1H3,(H,16,17)
• InChI Key： LRUFCNJKQUXHAF-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(F)(F)F)C=1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4